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CAS No.: 87-12-7
Cat. No.: S563032

Compound Focus: Dibromsalan

Get Quote

The table below consolidates key identifying information and selected physical properties for Dibromsalan.

P t
felane Details
Category
IUPAC Name 5-Bromo-N-(4-bromophenyl)-2-hydroxybenzamide [1] [2]

CAS Registry
Number

Molecular
Formula

Molecular Weight

Physical
Properties

Density

Boiling Point

Flash Point

87-12-7 [3] [2]

C13HoBr2NOz2 [3] [2]

371.02 g/mol [3] [2]

Very sparingly soluble in water; sparingly soluble in ethanol; soluble in acetone
and dimethylformamide [2].

1.799 g/cm? (estimate) [2]

387.8 °C at 760 mmHg (estimate) [3]

188.4 °C (estimate) [3]
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Propert
PEIY Details
Category
Primary Uses Broad-spectrum antimicrobial agent; used as a disinfectant and microbicide in

products like soaps and plastics [2].

Current Limitations and Research Gaps

It is important to note the following limitations:

¢ No Detailed Synthesis Protocol: The searched literature confirms Dibromsalan is produced from
salicylanilide and bromine in acetic acid [2], but a detailed, step-by-step experimental procedure is
not provided.

e Lack of Quantitative Data: Parameters such as exact quantities, reaction temperature and time,
workup, and purification methods are unavailable from these sources.

A Proposed Workflow for Protocol Development

To proceed with the synthesis, you would need to develop and optimize a full protocol. The diagram below

outlines a logical workflow for this process, from initial setup to final analysis.
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Reaction Setup

Key Parameters to Optimize

Reaction Monitoring
(TLC, HPLC)

Reaction Workup
(Precipitation, Filtration)

Purification
(Recrystallization)

Product Analysis
(NMR, MS, MP)

Finalized Protocol

Click to download full resolution via product page

The workflow above highlights that critical parameters like molar ratios and temperature need to be

determined experimentally. Here are some methodological considerations to guide this process:
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¢ Reaction Basis: The known reaction condition (salicylanilide + bromine in acetic acid) is a starting
point [2]. Handling bromine requires strict safety precautions.

¢ Bromination Methods: While not specific to Dibromsalan, general methods for introducing bromine
exist. For instance, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, solid brominating
agent that can be used without a catalyst under mild conditions [4]. Alternatively, a system of
potassium bromide (KBr) with orthoperiodic acid in a dichloromethane-water mixture can
brominate various substrates at room temperature [4].

e Purification Strategy: Given Dibromsalan's low solubility in water, the crude product will likely
precipitate and can be collected via filtration. Further purification can be achieved through
recrystallization from a suitable solvent like ethanol or acetone [2].

¢ Analysis and Confirmation: The final product should be characterized by its melting point and
analyzed by techniques such as *H NMR spectroscopy and mass spectrometry to confirm its
identity and purity [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 5-Bromo-N-(4-bromophenyl)-2-hydroxybenzamide - PubChem [pubchem.ncbi.nlm.nih.gov]
2. dibromsalan CAS#: 87-12-7 [chemicalbook.com]

3. 87-12-7 | dibromsalan - ChemiIndex [chemindex.com]

4. Dibromoalkane synthesis by dibromination [organic-chemistry.org]

5. Crystal structure analyses facilitate understanding of synthesis ... [pubs.rsc.org]

To cite this document: Smolecule. [Chemical Identity and Properties of Dibromsalan]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b563032#dibromsanal-

synthesis-protocol-and-steps]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.chemicalbook.com/ProductChemicalPropertiesCB9875768_EN.htm
https://www.smolecule.com/products/s563032?utm_src=pdf-body
https://www.organic-chemistry.org/synthesis/C1Br/dibromoalkanes.shtm
https://www.organic-chemistry.org/synthesis/C1Br/dibromoalkanes.shtm
https://www.smolecule.com/products/s563032?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB9875768_EN.htm
https://pubs.rsc.org/en/content/articlelanding/2014/ce/c4ce01160k
https://www.smolecule.com/products/s563032?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromsalan
https://www.chemicalbook.com/ProductChemicalPropertiesCB9875768_EN.htm
https://www.chemindex.com/87-12-7-cas.html
https://www.organic-chemistry.org/synthesis/C1Br/dibromoalkanes.shtm
https://pubs.rsc.org/en/content/articlelanding/2014/ce/c4ce01160k
https://www.smolecule.com/products/b563032#dibromsanal-synthesis-protocol-and-steps
https://www.smolecule.com/products/b563032#dibromsanal-synthesis-protocol-and-steps
https://www.smolecule.com/products/b563032#dibromsanal-synthesis-protocol-and-steps
https://www.smolecule.com/products/s563032?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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